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Compound of Interest

Compound Name: Potassium picrate

Cat. No.: B3343831

Technical Guide: Potassium Picrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium picrate, including its
chemical identity, physical properties, synthesis, and analytical applications. The information is
intended for professionals in research and development.

Core Data Summary

Potassium picrate, systematically named potassium 2,4,6-trinitrophenoxide, is the potassium
salt of picric acid. It is a primary explosive and should be handled with appropriate safety
precautions.

Molecular Structure:

The molecular structure of potassium picrate consists of a potassium cation (K*) ionically
bonded to the phenoxide oxygen of the picrate anion (2,4,6-trinitrophenoxide).

l».Molecular structure of potassium picrate

CAS Number: 573-83-1[1][2]

Quantitative Data
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The following table summarizes key quantitative data for potassium picrate.

Property Value

Molecular Formula CeH2KN307[1][2]

Molar Mass 267.194 g/mol [1][2]

Appearance Reddish-yellow or green crystalline material[1]
[2]

Density 1.852 g/cm3[1]

Melting Point 250 °C (482 °F; 523 K)[1]

Boiling Point Detonates at 331 °C before boiling[1]

Crystal System Orthorhombic[1]

Experimental Protocols
Synthesis of Potassium Picrate via Neutralization of
Picric Acid with Potassium Carbonate

This protocol details the synthesis of potassium picrate from picric acid and potassium
carbonate. This method is preferred due to the formation of a less hazardous by-product
(carbon dioxide) compared to other bases.

Materials:

Picric acid (CeH3N307)

e Potassium carbonate (K2CO3)
e Methanol (CHsOH)

« Distilled water

» Glass beakers

e Stirring rod
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» Heating mantle with temperature control

« Filtration apparatus (e.g., Buchner funnel and flask)
 Filter paper

Procedure:

 Dissolution of Picric Acid: In a well-ventilated fume hood, dissolve a measured quantity of
picric acid in methanol in a glass beaker. Gentle heating and stirring may be required to
facilitate dissolution. As picric acid is barely soluble in water, methanol is a suitable solvent.

[2]

o Preparation of Potassium Carbonate Solution: In a separate beaker, prepare a solution of
potassium carbonate by dissolving it in a minimal amount of distilled water.

» Neutralization Reaction: Slowly add the potassium carbonate solution to the picric acid
solution while stirring continuously. The addition should be done portion-wise to control the
reaction rate and prevent excessive foaming from the evolution of carbon dioxide gas. The
reaction is a neutralization process where the acidic picric acid reacts with the basic
potassium carbonate.[2]

o Temperature Control: It is crucial to monitor and control the temperature of the reaction
mixture. The temperature should be kept moderate to prevent detonation or excessive
evaporation of the methanol solvent.[2]

o Crystallization: Upon completion of the reaction (i.e., when the addition of potassium
carbonate no longer produces effervescence), allow the solution to cool slowly to room
temperature. Potassium picrate will crystallize out of the solution as it is less soluble in the
solvent mixture at lower temperatures.

« |solation of Crystals: Collect the potassium picrate crystals by vacuum filtration using a
Bichner funnel and filter paper.

e Washing: Wash the collected crystals with a small amount of cold methanol to remove any
unreacted starting materials or soluble impurities.
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» Drying: Carefully dry the crystals in a desiccator at room temperature. Avoid heating the
crystals, as potassium picrate is a primary explosive.

Safety Precautions:

Always handle picric acid and potassium picrate with extreme caution, as they are
explosive and shock-sensitive.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.

e Avoid contact of picrates with metals, as this can form other, more sensitive, metal picrates.

[2]

Visualizations
Experimental Workflow for Determination of Non-lonic
Surfactants

The following diagram illustrates the workflow for the determination of non-ionic surfactants in
water using the potassium picrate active substances (PPAS) method. In this method, the
polyether chain of the non-ionic surfactant complexes with the potassium ion, and this complex
is then extracted with the picrate anion into an organic solvent for spectrophotometric analysis.
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Workflow for Non-lonic Surfactant Determination (PPAS Method)
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Caption: Workflow for the determination of non-ionic surfactants using the PPAS method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. PowerLabs Potassium Picrate Synthesis [power-labs.com]
e 2. Potassium picrate - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [CAS number and molecular structure of potassium
picrate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3343831#cas-number-and-molecular-structure-of-
potassium-picrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b3343831?utm_src=pdf-custom-synthesis
https://power-labs.com/chemlabs/potassium-picrate/
https://en.wikipedia.org/wiki/Potassium_picrate
https://www.benchchem.com/product/b3343831#cas-number-and-molecular-structure-of-potassium-picrate
https://www.benchchem.com/product/b3343831#cas-number-and-molecular-structure-of-potassium-picrate
https://www.benchchem.com/product/b3343831#cas-number-and-molecular-structure-of-potassium-picrate
https://www.benchchem.com/product/b3343831#cas-number-and-molecular-structure-of-potassium-picrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3343831?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

